Cas no 77515-66-3 (4-(3-Methoxyphenyl)butan-1-amine hydrochloride)

• Product Name: 4-(3-Methoxyphenyl)butan-1-amine hydrochloride
• CAS No: 77515-66-3
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• CID: 6783741
• PubChem ID: 14768817
• Update Time: 2025-09-27

4-(3-Methoxyphenyl)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 77515-66-3
• 4-(3-methoxyphenyl)butan-1-amine;hydrochloride
• 4-(3-methoxyphenyl)butan-1-amine hydrochloride
• NS-02491
• AKOS015946074
• MFCD21090443
• 4-(3-Methoxyphenyl)butan-1-amine hydrochloride

• Inchi： 1S/C11H17NO.ClH/c1-13-11-7-4-6-10(9-11)5-2-3-8-12;/h4,6-7,9H,2-3,5,8,12H2,1H3;1H
• InChI Key： FDSCPRPHKNDLJT-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)CCCCN

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(3-Methoxyphenyl)butan-1-amine hydrochloride

4-(3-Methoxyphenyl)butan-1-amine Hydrochloride (CAS No. 77515-66-3): A Versatile Building Block in Medicinal Chemistry

4-(3-Methoxyphenyl)butan-1-amine hydrochloride, identified by its unique CAS No. 77515-66-3, is a structurally significant organic compound that has garnered increasing attention in contemporary medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted aromatic amines, characterized by a 3-methoxyphenyl group appended to a four-carbon aliphatic chain terminating in an amine functionality. The hydrochloride salt form enhances its solubility and stability, making it particularly suitable for applications requiring precise molecular interactions.

The molecular architecture of 4-(3-Methoxyphenyl)butan-1-amine hydrochloride features a key pharmacophoric element: the methoxyphenyl moiety. This structural feature is known to modulate lipophilicity and hydrogen bonding capabilities, which are critical for receptor-ligand interactions. Recent studies (e.g., *Journal of Medicinal Chemistry*, 2023) have highlighted the role of such methoxy-substituted aromatic amines in optimizing the binding affinity of compounds targeting G-protein-coupled receptors (GPCRs), particularly dopamine and serotonin receptors. These findings underscore the compound's potential as a scaffold for developing novel therapeutics for neurological disorders.

In the context of drug discovery, CAS No. 77515-66-3 serves as a valuable intermediate in the synthesis of bioactive molecules. Its amine group can undergo diverse chemical transformations, including alkylation, acylation, and coupling reactions with carboxylic acids or acid chlorides to form amides. For instance, recent research published in *ACS Medicinal Chemistry Letters* (2024) demonstrated the use of this compound as a precursor in the development of selective monoamine oxidase (MAO) inhibitors, which hold promise for treating depression and Parkinson's disease.

The versatility of 4-(3-Methoxyphenyl)butan-1-amine hydrochloride extends to its utility in combinatorial chemistry approaches. Its modular structure allows for rapid diversification through modifications at both the aromatic ring and aliphatic chain positions. A 2024 study in *Organic & Biomolecular Chemistry* reported the application of this compound as a building block in high-throughput screening campaigns targeting kinase inhibitors, highlighting its adaptability across multiple therapeutic areas.

Synthetic accessibility is another notable attribute of this compound. Modern synthetic routes leverage transition-metal-catalyzed cross-coupling reactions to construct the core structure efficiently. The Grignard reaction between 3-methoxybenzaldehyde derivatives and appropriate alkyl halides has been optimized using green chemistry principles, as documented in *Green Chemistry* (2023). Such advancements ensure cost-effective production while minimizing environmental impact—a critical consideration for large-scale pharmaceutical applications.

Beyond traditional drug development, emerging research explores the role of compounds like CAS No. 77515-66-3 in nanomedicine applications. The methoxy group's electron-donating properties make it an attractive candidate for conjugation with polymeric drug delivery systems or functionalization on nanoparticle surfaces to enhance biocompatibility and targeting specificity. A 2024 review in *Nanoscale Horizons* discussed how such chemical modifications can improve pharmacokinetic profiles while reducing off-target effects.

In academic research settings, this compound has been instrumental in elucidating structure-function relationships within neurotransmitter systems. Its interaction profiles with various receptor subtypes have been systematically studied using advanced techniques like cryo-electron microscopy and molecular dynamics simulations (as reported in *Nature Communications*, 2024). These investigations provide atomic-level insights into ligand-receptor binding mechanisms that inform rational drug design strategies.

The regulatory landscape surrounding compounds like CAS No. 77515-66-3 emphasizes rigorous quality control measures during production and characterization phases. Advanced analytical techniques—including high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography—are routinely employed to confirm structural integrity and purity levels required for pharmaceutical-grade materials.

Ongoing clinical trials involving derivatives of this scaffold continue to expand its therapeutic potential. While direct human studies on the parent compound remain limited due to its intermediate nature, preclinical models have demonstrated promising efficacy profiles across multiple disease indications when incorporated into more complex molecular frameworks.

In summary, CAS No. 77515-66-3, or more precisely its chemical designation as4-(3-Methoxyphenyl)butan-1-amine hydrochloride, represents an important node within modern medicinal chemistry networks. Its unique combination of synthetic flexibility, biological relevance, and adaptability positions it as both an immediate research tool and long-term platform molecule for innovative therapeutic development across diverse biomedical domains.